![molecular formula C16H27NO5 B1260417 2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methylbutanoic acid [(7S,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl ester](/img/structure/B1260417.png)
2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methylbutanoic acid [(7S,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl ester
Overview
Description
2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methylbutanoic acid [(7S,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl ester is a member of pyrrolizines.
Scientific Research Applications
X-ray Structure Determination
- The x-ray structure determination of related compounds, such as (2S, 3R)-3-amino-2-hydroxy-4-phenylbutanoic acid, a component in bestatin, offers insights into the stereochemistry of similar complex molecules. This method aids in understanding the structural and spatial configurations of such compounds (Nakamura, Suda, Takita, Aoyagi, Umezawa, 1976).
Chiroptical Properties and Conformational Studies
- Studies on optically active 2-methyl substituted acids and esters, such as (R)-2-methylbutanoic acid and (R)-2-hydroxy-2-methylbutanoic acid, involve analyzing their chiroptical properties and conformational equilibria. These investigations are crucial for understanding the optical purity and spatial configuration of molecules (Korver, Gorkom, 1974).
Synthesis of Carboxylic Acids, Esters, Alcohols, and Ethers
- Research on the synthesis of related carboxylic acids, esters, alcohols, and ethers, which involve tetrahydropyran rings derived from 6-methyl-5-hepten-2-one, is relevant. These studies contribute to the understanding of novel ester formation and can be applied to the synthesis of complex molecules like the one (Hanzawa, Hashimoto, Kasashima, Takahashi, Mino, Sakamoto, Fujita, 2012).
Asymmetric Synthesis and Metabolism Studies
- Asymmetric synthesis and metabolism studies, such as those on 3-[4-(1-hydroxy-2-methoxyethyl)phenoxy]-1-(isopropylamino)-2-propanols, can provide insights into the stereochemistry and metabolic pathways of similar complex esters (Shetty, Nelson, 1988).
Pyrrolizidine Alkaloids Research
- Studies on pyrrolizidine alkaloids, such as those isolated from Messerschmidia argentea, are significant. These alkaloids often feature complex ester structures, which can inform the understanding of similar compounds (Ogihara, Miyagi, Higa, Yogi, 1997).
properties
Product Name |
2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methylbutanoic acid [(7S,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl ester |
|---|---|
Molecular Formula |
C16H27NO5 |
Molecular Weight |
313.39 g/mol |
IUPAC Name |
[(7S,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl 2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methylbutanoate |
InChI |
InChI=1S/C16H27NO5/c1-10(2)16(20,11(3)21-4)15(19)22-9-12-5-7-17-8-6-13(18)14(12)17/h5,10-11,13-14,18,20H,6-9H2,1-4H3/t11-,13+,14-,16?/m1/s1 |
InChI Key |
LMFKRLGHEKVMNT-GVCFFYALSA-N |
Isomeric SMILES |
C[C@H](C(C(C)C)(C(=O)OCC1=CCN2[C@H]1[C@H](CC2)O)O)OC |
SMILES |
CC(C)C(C(C)OC)(C(=O)OCC1=CCN2C1C(CC2)O)O |
Canonical SMILES |
CC(C)C(C(C)OC)(C(=O)OCC1=CCN2C1C(CC2)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,2S,5R,6S,7S,11S)-8-[(2S,3R,4S)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-9-hydroxy-6-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-1,5,7,9,11,13-hexamethyl-3,15-dioxabicyclo[10.2.1]pentadec-12-ene-4,14-dione](/img/structure/B1260334.png)
